![molecular formula C16H19N7O B2646353 3-[(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methyl]-3,4-dihydropyrimidin-4-one CAS No. 2176124-71-1](/img/structure/B2646353.png)
3-[(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methyl]-3,4-dihydropyrimidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule that contains several functional groups including a pyrazolo[3,4-d]pyrimidin-4-yl group and a piperidin-4-yl group. These groups are common in many pharmaceutical compounds due to their ability to interact with various biological targets .
Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The pyrazolo[3,4-d]pyrimidin-4-yl group is a bicyclic structure that includes a pyrazole ring fused with a pyrimidine ring .Chemical Reactions Analysis
The chemical reactivity of this compound would likely be influenced by the presence of the nitrogen atoms in the pyrazolo[3,4-d]pyrimidin-4-yl and piperidin-4-yl groups. These nitrogen atoms could potentially act as nucleophiles in chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple nitrogen atoms could potentially increase its polarity and influence its solubility in various solvents .Scientific Research Applications
Design and Discovery of PDE9A Inhibitors
This research involved the design and discovery of a novel PDE9A inhibitor, identified through synthetic chemistry and structure-based drug design, which has progressed into clinical trials. It was selected for its selectivity for PDE9A over other PDE family members, excellent pharmacokinetic properties, and its ability to elevate central cGMP levels in the brain. This compound exhibits procognitive activity in rodent models and synaptic stabilization, demonstrating its potential in treating cognitive disorders without detailing drug dosage or side effects (Verhoest et al., 2012).
Antiviral and Cytotoxic Agents
Another study synthesized a series of compounds, including pyrazolo[4,3-c]pyridines and pyrido[4,3-d]pyrimidines, which were evaluated for their antiviral and antitumor activities. Some compounds showed activity against herpes simplex virus-1 and moderate activity against human immunodeficiency virus-1, along with broad-spectrum antitumor activity. This research highlights the compound's potential as an antiviral and cytotoxic agent without focusing on drug use or side effects (El-Subbagh et al., 2000).
Anticancer and Anti-5-lipoxygenase Agents
Further research developed a novel series of pyrazolopyrimidine derivatives, synthesized to evaluate their anticancer and anti-5-lipoxygenase activities. These compounds were assessed for their cytotoxic effects on cancer cell lines and their ability to inhibit 5-lipoxygenase, a key enzyme in the inflammation pathway. This study supports the potential therapeutic application of these compounds in cancer and inflammatory diseases, with a focus on the compound's biochemical interactions rather than drug-specific information (Rahmouni et al., 2016).
Mechanism of Action
properties
IUPAC Name |
3-[[1-(1-methylpyrazolo[3,4-d]pyrimidin-4-yl)piperidin-4-yl]methyl]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N7O/c1-21-15-13(8-20-21)16(19-10-18-15)22-6-3-12(4-7-22)9-23-11-17-5-2-14(23)24/h2,5,8,10-12H,3-4,6-7,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTVUIUKLGYBOIS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=N1)C(=NC=N2)N3CCC(CC3)CN4C=NC=CC4=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.